Cas no 1805330-27-1 (2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805330-27-1
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4850844
• Update Time: 2025-07-22

2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-6-3(1-5(14)15)4(8(11)12)2-13-7(6)10/h2,8H,1H2,(H,14,15)
• InChI Key： VGLCVZZROQVPRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805330-27-1)

2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805330-27-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are known for their unique reactivity and versatility in synthetic chemistry. The presence of both bromine and difluoromethyl groups on the pyridine ring enhances its potential as a building block for advanced molecular designs.

In recent years, the demand for fluorinated pyridines has surged due to their role in developing bioactive molecules and crop protection agents. Researchers are particularly interested in 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid for its ability to act as a precursor in the synthesis of herbicides and pharmaceutical intermediates. Its structural features, including the acetic acid moiety, allow for further functionalization, making it a valuable tool in medicinal chemistry.

The compound's CAS number 1805330-27-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physical properties, and safety data. For instance, questions like "How to synthesize 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid?" or "What are the applications of difluoromethyl pyridines?" are common in scientific forums and search engines.

From an SEO perspective, this compound aligns with trending topics such as sustainable agriculture and green chemistry. The agrochemical industry is actively exploring halogenated pyridines as alternatives to traditional pesticides, driven by the need for environmentally friendly solutions. Additionally, the pharmaceutical sector values fluorinated compounds for their enhanced metabolic stability and bioavailability, which are critical in drug discovery.

Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid. Its molecular weight and solubility are often discussed in technical datasheets, catering to researchers seeking precise data for their experiments. The compound's storage conditions and handling guidelines are also frequently queried, emphasizing the importance of laboratory safety.

In summary, 2,3-Dibromo-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805330-27-1) is a pivotal compound in modern chemical research. Its applications span across agrochemicals, pharmaceuticals, and material science, making it a subject of continuous exploration. As the scientific community shifts toward sustainable innovation, this compound is poised to play a key role in shaping future advancements.